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12-Methoxy-12-oxododecanoic
Compound Name: _
acid

Cat. No.: B030163

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 12-Methoxy-12-oxododecanoic
acid, a bifunctional organic molecule of significant interest to researchers in polymer chemistry,
organic synthesis, and materials science. This document moves beyond a simple data sheet to
offer field-proven insights into its synthesis, characterization, and application, grounded in
established chemical principles.

Introduction and Core Chemical Identity

12-Methoxy-12-oxododecanoic acid, also widely known as dodecanedioic acid monomethyl
ester, is a C13 linear aliphatic chain possessing two distinct terminal functional groups: a
carboxylic acid and a methyl ester.[1][2][3] This structural dichotomy is the cornerstone of its
utility, enabling selective, stepwise chemical transformations. It serves as a versatile building
block or linker molecule in the synthesis of more complex structures such as specialty
polyamides, polyesters, and other functional materials.[2][4][5]

The CAS Registry Number for this compound is 3903-40-0.[1][6][7][8] Its IUPAC name is 12-
methoxy-12-oxododecanoic acid.[6][9][10][11]
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Synthesis Workflow

Start: Dodecanedioic Acid
+ Methanol (solvent)

\ 4
Fischer Esterification:
Add conc. H2SO4 (catalyst)
Reflux for 2 hr

Y

Reaction Mixture:
Diacid, Monoester, Diester

Purifica;ion Workflow

Selective Precipitation:
Add Methanolic Ba(OH)2

Filter Mixture

Solid Phase
Filtrate: Precipitate (Discard):
Contains soluble Barium Monoester salt Insoluble Barium Diacid salt

\

Allow to Stand (17+ hr)
Precipitate Barium Monoester

Filter Mixture

Solid Phase Liquid Phase
\ 4

Precipitate:
Barium Monoester salt
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Acidification:
Suspend salt in Ether / aq. HCI

Filtrate (Discard):
Excess reagents, Diester

\

Liquid-Liquid Extraction:
Separate Ether Layer

\

Dry Ether Layer
(e.g., Na2S0a)

Y

Evaporate Solvent

Final Product:
12-Methoxy-12-oxododecanoic acid
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Pathway A: Reactivity at Carboxylic Acid

Pathway B: Reactivity at Es way B: Reactivity at Ester
Amide Coupling Ester Hydrolysis Dodecanedioic Acid Selective Reduction Ester Reduction
(e.g., + H2N-X) (e.g., LIOH) (HOOC-R-COOH) (e.g., BH3) (e.g., DIBAL-H, low T)

4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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